molecular formula C17H22N2O5 B5435065 7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one

7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one

Cat. No. B5435065
M. Wt: 334.4 g/mol
InChI Key: DVCMDEAOEGGUJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one, also known as DBO, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DBO belongs to the class of spirocyclic compounds and is known for its unique chemical structure and properties.

Scientific Research Applications

7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been used as a building block in the synthesis of novel spirocyclic compounds with potential biological activities. In materials science, this compound has been used as a precursor for the synthesis of functional materials such as fluorescent dyes and polymers. In catalysis, this compound has been used as a ligand for the synthesis of metal complexes with potential catalytic activities.

Mechanism of Action

The mechanism of action of 7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which is beneficial in the treatment of Alzheimer's disease and Parkinson's disease. This compound has also been shown to bind to certain receptors in the body, such as the α7 nicotinic acetylcholine receptor, which is involved in cognitive function and memory.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in the body. In vitro studies have shown that this compound has antioxidant and anti-inflammatory properties, which are beneficial in the treatment of various diseases such as cancer and Alzheimer's disease. This compound has also been shown to have neuroprotective effects, which are beneficial in the treatment of neurodegenerative diseases such as Parkinson's disease. In vivo studies have shown that this compound has low toxicity and is well tolerated in animals.

Advantages and Limitations for Lab Experiments

7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one has several advantages for lab experiments, such as its unique chemical structure and properties, its potential applications in various fields, and its low toxicity. However, there are also some limitations to using this compound in lab experiments, such as its limited availability and high cost, which may restrict its use in large-scale experiments. Additionally, the mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one, such as the development of novel spirocyclic compounds with potential biological activities, the optimization of the synthesis method for this compound, and the elucidation of its mechanism of action. Additionally, further studies are needed to investigate the potential applications of this compound in various fields such as materials science and catalysis. Overall, this compound is a promising compound that has the potential to contribute to various scientific research fields.

Synthesis Methods

The synthesis of 7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one involves the reaction of 2,3-dimethoxybenzoyl chloride with 3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one in the presence of a base such as triethylamine. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of this compound. The yield of the reaction can be improved by optimizing the reaction conditions such as temperature, time, and concentration of reactants.

properties

IUPAC Name

9-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,9-diazaspiro[4.5]decan-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N2O5/c1-18-10-17(24-16(18)21)8-5-9-19(11-17)15(20)12-6-4-7-13(22-2)14(12)23-3/h4,6-7H,5,8-11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DVCMDEAOEGGUJB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CC2(CCCN(C2)C(=O)C3=C(C(=CC=C3)OC)OC)OC1=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22N2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.